Cas no 79025-34-6 (2-amino-3,4-dimethoxybenzonitrile)

• Product Name: 2-amino-3,4-dimethoxybenzonitrile
• CAS No: 79025-34-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1794959
• PubChem ID: 18778990
• Update Time: 2025-04-21

2-amino-3,4-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,4-dimethoxybenzonitrile
• DTXSID00596170
• JCPSRNYNIJMYSX-UHFFFAOYSA-N
• 79025-34-6
• 3,4-dimethoxy-2-aminobenzonitrile
• SCHEMBL8039491

• Inchi： 1S/C9H10N2O2/c1-12-7-4-3-6(5-10)8(11)9(7)13-2/h3-4H,11H2,1-2H3
• InChI Key： JCPSRNYNIJMYSX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C#N)C=1N)OC

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų